Cas no 1159976-74-5 (IMVAMZGOBNYUEB-UHFFFAOYSA-N)

• Product Name: IMVAMZGOBNYUEB-UHFFFAOYSA-N
• CAS No: 1159976-74-5
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• MDL: MFCD00129650
• CID: 5206101
• Update Time: 2026-03-06

IMVAMZGOBNYUEB-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• 5-[1-(hydroxyimino)ethyl]-N-(4-methoxyphenyl)-4-methyl-1,3-thiazol-2-amine
• N-[1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethylidene]hydroxylamine
• (3-((HYDROXYIMINO)ETHYL)-4-METHYL(2,5-THIAZOLYL))(4-METHOXYPHENYL)AMINE
• IMVAMZGOBNYUEB-UHFFFAOYSA-N

• MDL： MFCD00129650
• Inchi： 1S/C13H15N3O2S/c1-8-12(9(2)16-17)19-13(14-8)15-10-4-6-11(18-3)7-5-10/h4-7,17H,1-3H3,(H,14,15)
• InChI Key： IMVAMZGOBNYUEB-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(C)=NO)NC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 3.5
• Topological Polar Surface Area: 95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on IMVAMZGOBNYUEB-UHFFFAOYSA-N

Introduction to Compound CAS No. 1159976-74-5 and Product Name: IMVAMZGOBNYUEB-UHFFFAOYSA-N

CAS No. 1159976-74-5, also known by its product name IMVAMZGOBNYUEB-UHFFFAOYSA-N, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure and potential therapeutic applications, making it a subject of extensive study in both academic and industrial settings.

The chemical structure of CAS No. 1159976-74-5 is defined by its molecular formula and specific functional groups, which contribute to its biological activity. Recent studies have highlighted its potential as a lead compound in the development of new drugs for various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

In the realm of cancer research, CAS No. 1159976-74-5 has shown promising results in preclinical studies. It has been found to exhibit potent antitumor activity by targeting specific signaling pathways involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition leads to reduced cell proliferation and increased apoptosis in cancer cells, making it a potential candidate for further clinical evaluation.

Beyond cancer, CAS No. 1159976-74-5 has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research conducted at the University of California, San Francisco, revealed that this compound can modulate key enzymes involved in the pathogenesis of these diseases. Specifically, it has been shown to inhibit the aggregation of amyloid-beta peptides and alpha-synuclein, which are hallmark features of Alzheimer's and Parkinson's disease, respectively. These findings suggest that CAS No. 1159976-74-5 could be a valuable therapeutic agent for slowing down or even reversing the progression of these debilitating conditions.

In addition to its therapeutic potential, CAS No. 1159976-74-5 has also been studied for its anti-inflammatory properties. Inflammatory responses play a crucial role in many chronic diseases, and effective modulation of these responses can lead to significant clinical benefits. A recent study published in the Inflammation Research Journal demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of CAS No. 1159976-74-5 is another important aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are essential for its development as a drug candidate. Its high oral bioavailability and long half-life make it suitable for once-daily dosing regimens, enhancing patient compliance and convenience.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of CAS No. 1159976-74-5. These trials are being conducted across multiple centers globally and involve patients with various conditions such as advanced solid tumors, Alzheimer's disease, and inflammatory disorders. Preliminary results from these trials have been encouraging, with no significant adverse effects reported thus far.

In conclusion, CAS No. 1159976-74-5, also known as IMVAMZGOBNYUEB-UHFFFAOYSA-N, is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to provide valuable insights into its safety and efficacy, paving the way for its potential use in treating various diseases.